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Compound of Interest

Compound Name: D-Iditol

CAS No.: 50-70-4

Cat. No.: B1682158

Get Quote

Executive Summary
D-Iditol (CAS: 25878-23-3) is a rare sugar alcohol (alditol) and the D-enantiomer of iditol.

While often overshadowed by L-iditol—a key metabolite in the mammalian polyol pathway—D-
Iditol possesses unique stereochemical properties that make it valuable in high-precision

industrial applications. Its primary utility lies in asymmetric synthesis (as a chiral building block),

enzymology (as a specific substrate for bacterial dehydrogenases), and therapeutic research

(as a Glucosidase I inhibitor).

This guide provides a roadmap for researchers to utilize D-Iditol in biocatalysis and drug

development, distinguishing it rigorously from L-iditol to ensure experimental validity.

Chemical Profile & Stereochemical Distinction
The industrial viability of D-Iditol hinges on its specific stereochemistry. Confusion between D-

and L-forms is common in literature; however, their enzymatic recognition is distinct.
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Feature D-Iditol L-Iditol

CAS Number 25878-23-3 488-45-9

Enzymatic Partner
D-Iditol 2-Dehydrogenase (EC

1.1.1.[1]15)

Sorbitol Dehydrogenase (EC

1.1.1.[2][3]14)

Metabolic Role
Fungal/Bacterial metabolite;

Rare in mammals

Mammalian Polyol Pathway

intermediate

Oxidation Product D-Sorbose
L-Sorbose (or D-Fructose via

Sorbitol)

Primary Utility
Chiral auxiliary, Glucosidase

inhibitor

Metabolic biomarker (SORD

activity)

Stability and Solubility
D-Iditol is a white crystalline powder, highly soluble in water (>1000 g/L) and stable under

neutral pH. It is non-reducing, making it chemically inert to Maillard browning, a critical feature

for its use as a stable excipient or buffer component in protein formulations.

Core Industrial Applications
Pharmaceutical: Chiral Scaffolds & Antiviral Research
D-Iditol serves as a precursor for 1,4:3,6-dianhydro-D-iditol (D-isoidide), a rigid bicyclic

scaffold used in synthesizing chiral ligands for asymmetric catalysis and novel polymers.

Glucosidase Inhibition: D-Iditol has been identified as a specific inhibitor of Glucosidase I

(IC50 ~1 mM) while sparing Glucosidase II.[4] This selective inhibition is crucial in antiviral

research (e.g., against HIV or Hepatitis C), where disrupting the folding of viral glycoproteins

via the calnexin/calreticulin cycle is a therapeutic strategy.

Nucleoside Analogues: The D-iditol backbone provides the necessary chirality for

synthesizing L-nucleosides, a class of compounds with potent antiviral properties and

reduced host toxicity.

Biotechnology: Enzyme Cofactor Regeneration
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In biocatalysis, D-Iditol is used to drive the regeneration of NADH. The enzyme D-iditol 2-

dehydrogenase (D-IDH) specifically oxidizes D-iditol to D-sorbose, reducing NAD+ to NADH.

[2][5] This system is employed in "coupled-enzyme" reactions where an expensive primary

reaction requires a constant supply of NADH.

Mechanism:

Primary Enzyme: Consumes NADH to reduce a target ketone.

Regeneration Enzyme (D-IDH): Oxidizes D-Iditol to D-Sorbose, regenerating NADH.

Advantage:[4][5][6][7] The equilibrium strongly favors NADH production, and D-Iditol is less

likely to interfere with mammalian-derived primary enzymes than common substrates like

ethanol or formate.

Visualizing the Metabolic Logic
The following diagram illustrates the distinct enzymatic pathways of D-Iditol versus the

common Polyol pathway, highlighting the specific dehydrogenases involved.

Mammalian / Common Pathway

Bacterial / Rare Pathway

D-Glucose D-Sorbitol

Aldose Reductase
(NADPH)

D-Fructose

Sorbitol DH (EC 1.1.1.14)
(NAD+) L-IditolIsomerization/Red. L-SorboseSorbitol DH (EC 1.1.1.14)

D-Iditol D-Sorbose

D-Iditol 2-DH (EC 1.1.1.15)
(NAD+ -> NADH)
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Figure 1: Metabolic differentiation between D-Iditol (Bacterial/Fungal) and L-Iditol (Mammalian)

pathways. Note the specific EC 1.1.1.15 enzyme requirement for D-Iditol.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1682158/docs?utm_src=pdf-body#industrial-research-applications-of-d-iditol-a-technical-guide
https://www.benchchem.com/product/b1682158/docs?utm_src=pdf-body#industrial-research-applications-of-d-iditol-a-technical-guide
https://www.benchchem.com/product/b1682158/docs?utm_src=pdf-body#industrial-research-applications-of-d-iditol-a-technical-guide
https://en.wikipedia.org/wiki/D-iditol_2-dehydrogenase
https://www.creative-enzymes.com/service/enzyme-activity-measurement-for-diditol-2dehydrogenase-using-spectrophotometric-assays_39.html
https://www.benchchem.com/product/b1682158/docs?utm_src=pdf-body#industrial-research-applications-of-d-iditol-a-technical-guide
https://adipogen.com/storeconfig/choose/store?destination=cdx-d0854-d-iditol.html
https://www.creative-enzymes.com/service/enzyme-activity-measurement-for-diditol-2dehydrogenase-using-spectrophotometric-assays_39.html
https://www.medstown.com/why-cardiologists-recommend-this-rare-sugar-that-doesnt-spike-blood-sugar/
https://www.healthline.com/nutrition/sugar-alcohols-good-or-bad
https://www.benchchem.com/product/b1682158/docs?utm_src=pdf-body#industrial-research-applications-of-d-iditol-a-technical-guide
https://www.benchchem.com/product/b1682158/docs?utm_src=pdf-body#industrial-research-applications-of-d-iditol-a-technical-guide
https://www.benchchem.com/product/b1682158/docs?utm_src=pdf-body-img#industrial-research-applications-of-d-iditol-a-technical-guide
https://www.benchchem.com/product/b1682158/docs?utm_src=pdf-body#industrial-research-applications-of-d-iditol-a-technical-guide
https://www.benchchem.com/product/b1682158/docs?utm_src=pdf-body#industrial-research-applications-of-d-iditol-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682158?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Protocol A: Enzymatic Synthesis of D-Iditol via D-
Sorbose Reduction
Rationale: Chemical hydrogenation of D-sorbose yields a mixture of D-iditol and D-glucitol

(sorbitol) which is difficult to separate. Biocatalytic reduction using a specific dehydrogenase

offers higher stereoselectivity.

Materials:

Substrate: D-Sorbose (0.5 M stock)

Enzyme: Purified D-Iditol 2-Dehydrogenase (EC 1.1.1.15) or lyophilized cells of

Gluconobacter suboxydans.

Cofactor: NADH (stoichiometric or catalytic with formate dehydrogenase regeneration

system).

Buffer: Tris-HCl (50 mM, pH 7.5).

Workflow:

Reaction Setup: In a bioreactor, mix 100 mM D-Sorbose and 0.5 mM NADH in Tris-HCl

buffer.

Initiation: Add 50 Units/mL of D-Iditol 2-Dehydrogenase.

Incubation: Incubate at 30°C with gentle agitation. Monitor pH and maintain at 7.5 using 0.1

M NaOH.

Monitoring: Withdraw aliquots every hour. Analyze via HPLC (Lead-form cation exchange

column, water eluent, 80°C) to monitor the disappearance of D-Sorbose and appearance of

D-Iditol.

Termination: Once conversion >95% (approx. 24-48h), heat inactivate enzyme at 85°C for 10

mins.
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Purification:

Filter biomass (0.22 µm).

Pass supernatant through activated charcoal to remove protein/cofactors.

Concentrate via rotary evaporation.

Crystallize from ethanol/water (90:10 v/v).

Protocol B: Spectrophotometric Assay for D-Iditol Purity
Rationale: This assay quantifies D-Iditol content by measuring the production of NADH, which

absorbs at 340 nm. It validates the purity of D-Iditol reagents used in sensitive crystallization or

inhibition studies.

Reagents:

Buffer: 0.1 M Glycine-NaOH, pH 10.0 (High pH favors the oxidation reaction).

NAD+ Solution: 25 mM in water.

Enzyme: D-Iditol 2-Dehydrogenase (EC 1.1.1.15), >10 U/mg.

Procedure:

Blank: Mix 2.7 mL Buffer + 0.1 mL NAD+ solution + 0.1 mL water.

Sample: Mix 2.7 mL Buffer + 0.1 mL NAD+ solution + 0.1 mL D-Iditol sample (approx. 1-5

mM).

Equilibration: Incubate at 25°C for 3 minutes.

Start: Add 0.1 mL Enzyme solution to both cuvettes. Mix by inversion.

Measurement: Record absorbance at 340 nm (

) for 5 minutes.
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Calculation:

(Note: 6.22 is the millimolar extinction coefficient of NADH).

Visualization of Synthesis Workflow

Raw Material:
D-Sorbose

Bioconversion
(D-IDH + NADH)

pH 7.5, 30°C
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Crystallization
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Figure 2: Chemo-enzymatic workflow for the production and quality control of high-purity D-
Iditol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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